Cas no 1385354-70-0 (N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide)

• Product Name: N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide
• CAS No: 1385354-70-0
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 6398565
• PubChem ID: 72019046
• Update Time: 2025-05-21

N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016917830
• EN300-26590342
• 1385354-70-0
• N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide
• N-[2-CHLORO-5-(DIMETHYLCARBAMOYL)PHENYL]-2-(METHYLSULFANYL)PYRIDINE-4-CARBOXAMIDE
• Z1174113929

• Inchi： 1S/C16H16ClN3O2S/c1-20(2)16(22)11-4-5-12(17)13(8-11)19-15(21)10-6-7-18-14(9-10)23-3/h4-9H,1-3H3,(H,19,21)
• InChI Key： MIZLFRORAVVLJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N(C)C)=O)=CC=1NC(C1C=CN=C(C=1)SC)=O

Computed Properties

• Exact Mass: 349.0651756g/mol
• Monoisotopic Mass: 349.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.6Ų

Additional information on N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide

N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide: A Comprehensive Overview

The compound N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide, identified by the CAS number 1385354-70-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

The molecular structure of N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide comprises several key functional groups that contribute to its reactivity and versatility. The presence of a chloro group at the 2-position of the phenyl ring introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity. Additionally, the dimethylcarbamoyl group at the 5-position of the phenyl ring imparts a degree of lipophilicity, which is crucial for its interactions with biological systems. The pyridine ring, substituted with a methylsulfanyl group at position 2 and a carboxamide group at position 4, further enhances the molecule's electronic properties and bioavailability.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and reduce environmental impact. Researchers have explored various catalytic systems and reaction conditions to streamline the production process. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of key intermediates while minimizing side reactions. Such advancements underscore the compound's potential for large-scale industrial applications.

In terms of applications, N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide has shown promise in several areas. In agrochemicals, it exhibits potent pesticidal activity against a range of agricultural pests, making it a valuable candidate for developing eco-friendly pesticides. Furthermore, preliminary pharmacological studies suggest that this compound may possess anti-inflammatory and anticancer properties, warranting further investigation in preclinical models.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, its potential toxicity to non-target organisms remains an area requiring further scrutiny to ensure sustainable use.

In conclusion, N-[2-Chloro-5-(dimethylcarbamoyl)phenyl]-2-methylsulfanylpyridine-4-carboxamide (CAS No: 1385354-70-0) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable biological properties make it an intriguing subject for both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.